Cas no 7454-72-0 (4-bromo-N-(4-methoxyphenyl)benzenesulfonamide)

4-bromo-N-(4-methoxyphenyl)benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-N-(4-methoxyphenyl)benzenesulfonamide
- benzenesulfonamide, 4-bromo-N-(4-methoxyphenyl)-
- 4-Bromo-N-(4-methoxyphenyl)benzenesulfonamide #
- RQCJPHFHAJZWBS-UHFFFAOYSA-N
- SR-01000447537-1
- AB00032175-01
- 4-bromo-N-(4-methoxyphenyl)benzene-1-sulfonamide
- AKOS001614357
- DTXSID90225543
- AS-66798
- SR-01000447537
- 7454-72-0
- CCG-107578
- STK012875
- AN-652/40126922
- EU-0039902
- A12815
- BRN 2749070
- SCHEMBL8752410
- Z45633890
- p-Benzenesulfonanisidide, 4-bromo-
- (4-Bromobenzenesulfon)-p-aniside
- 4-Bromo-p-benzenesulfonanisidide
- CS-0061973
- 3-13-00-01168 (Beilstein Handbook Reference)
-
- MDL: MFCD00045022
- Inchi: InChI=1S/C13H12BrNO3S/c1-18-12-6-4-11(5-7-12)15-19(16,17)13-8-2-10(14)3-9-13/h2-9,15H,1H3
- InChI Key: RQCJPHFHAJZWBS-UHFFFAOYSA-N
- SMILES: COc1ccc(cc1)NS(=O)(=O)c2ccc(cc2)Br
Computed Properties
- Exact Mass: 340.97216
- Monoisotopic Mass: 340.972
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 63.8A^2
Experimental Properties
- Density: 1.564
- Melting Point: Not available
- Boiling Point: 454.6°C at 760 mmHg
- Flash Point: 228.7°C
- Refractive Index: 1.631
- PSA: 55.4
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
4-bromo-N-(4-methoxyphenyl)benzenesulfonamide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-bromo-N-(4-methoxyphenyl)benzenesulfonamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | D771452-1g |
4-bromo-N-(4-methoxyphenyl)benzenesulfonamide |
7454-72-0 | 95% | 1g |
$850 | 2024-06-06 | |
A2B Chem LLC | AH20239-1g |
4-bromo-N-(4-methoxyphenyl)benzenesulfonamide |
7454-72-0 | 95% | 1g |
$508.00 | 2024-04-19 | |
eNovation Chemicals LLC | D771452-1g |
4-bromo-N-(4-methoxyphenyl)benzenesulfonamide |
7454-72-0 | 95% | 1g |
$615 | 2025-02-26 | |
abcr | AB350495-1g |
4-Bromo-N-(4-methoxyphenyl)benzenesulfonamide; . |
7454-72-0 | 1g |
€596.60 | 2025-03-19 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1132613-250mg |
4-bromo-N-(4-methoxyphenyl)benzenesulfonamide |
7454-72-0 | 95% | 250mg |
¥1107.00 | 2024-07-28 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1132613-1g |
4-bromo-N-(4-methoxyphenyl)benzenesulfonamide |
7454-72-0 | 95% | 1g |
¥3068.00 | 2024-07-28 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1132613-100mg |
4-bromo-N-(4-methoxyphenyl)benzenesulfonamide |
7454-72-0 | 95% | 100mg |
¥694.00 | 2024-07-28 | |
1PlusChem | 1P00FGCV-250mg |
4-Bromo-N-(4-methoxyphenyl)benzenesulfonamide |
7454-72-0 | 95% | 250mg |
$167.00 | 2025-02-27 | |
1PlusChem | 1P00FGCV-1g |
4-Bromo-N-(4-methoxyphenyl)benzenesulfonamide |
7454-72-0 | 95% | 1g |
$357.00 | 2025-02-27 | |
eNovation Chemicals LLC | D771452-250mg |
4-bromo-N-(4-methoxyphenyl)benzenesulfonamide |
7454-72-0 | 95% | 250mg |
$320 | 2025-02-20 |
4-bromo-N-(4-methoxyphenyl)benzenesulfonamide Related Literature
-
Deshetti Jampaiah,Katie M. Tur,Samuel J. Ippolito,Ylias M. Sabri,James Tardio,Suresh K. Bhargava,Benjaram M. Reddy RSC Adv., 2013,3, 12963-12974
-
Eli Sutter,Juan Carlos Idrobo,Peter Sutter J. Mater. Chem. C, 2020,8, 11555-11562
-
Xiaohui Tian,Jochen Autschbach,Yizhong Yuan,Jinyu Sun,Xin Liu,Chuan Chen,Huijun Cao J. Mater. Chem. C, 2013,1, 5779-5790
-
Ying-Ying Liu,Jian-Fang Ma,Jin Yang,Ji-Cheng Ma,Guang-Ju Ping CrystEngComm, 2008,10, 565-572
-
Yuan Wang,Yucun Liu,Longyi Jin,Bingzhu Yin Soft Matter, 2016,12, 6373-6384
Additional information on 4-bromo-N-(4-methoxyphenyl)benzenesulfonamide
4-Bromo-N-(4-methoxyphenyl)benzenesulfonamide (CAS 7454-72-0): A Comprehensive Overview
4-Bromo-N-(4-methoxyphenyl)benzenesulfonamide (CAS 7454-72-0) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its brominated benzene core and methoxyphenyl substituent, serves as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features make it valuable for developing drug candidates, particularly in areas like enzyme inhibition and receptor modulation.
The growing interest in 4-bromo-N-(4-methoxyphenyl)benzenesulfonamide is partly driven by the increasing demand for sulfonamide-based therapeutics. Researchers are exploring its potential in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine. Its CAS 7454-72-0 identifier ensures precise tracking in global chemical databases, facilitating collaborative research and regulatory compliance.
From a chemical perspective, 4-bromo-N-(4-methoxyphenyl)benzenesulfonamide exhibits notable stability under standard laboratory conditions, making it suitable for diverse organic synthesis applications. Its electron-withdrawing bromo group and electron-donating methoxy group create a balanced electronic profile, which is advantageous for structure-activity relationship (SAR) studies. This property is particularly relevant in medicinal chemistry, where subtle molecular modifications can significantly impact biological activity.
In the context of green chemistry initiatives, the synthesis and application of CAS 7454-72-0 have been optimized to minimize environmental impact. Recent advancements in catalytic processes have improved the yield and purity of this compound, addressing the pharmaceutical industry's need for sustainable chemical production. These developments resonate with the global push toward eco-friendly manufacturing practices.
The 4-bromo-N-(4-methoxyphenyl)benzenesulfonamide market has seen steady growth, driven by its expanding role in drug discovery pipelines. Analytical techniques like HPLC and mass spectrometry are routinely employed to characterize this compound, ensuring it meets the stringent quality standards required for pharmaceutical intermediates. Its compatibility with modern high-throughput screening platforms further enhances its utility in biomedical research.
Looking ahead, CAS 7454-72-0 is poised to play a pivotal role in addressing contemporary healthcare challenges. Its structural versatility makes it a promising candidate for developing next-generation therapeutics, particularly in areas like age-related diseases and personalized medicine. As research continues to uncover new applications, 4-bromo-N-(4-methoxyphenyl)benzenesulfonamide remains at the forefront of innovative chemical solutions for modern medicine.
7454-72-0 (4-bromo-N-(4-methoxyphenyl)benzenesulfonamide) Related Products
- 1461705-17-8(1-methyl-1,2,3,4-tetrahydroquinoline-8-sulfonyl chloride)
- 931374-81-1(1-2-(5-Fluoro-1H-indol-3-yl)ethyl-5-oxopyrrolidine-3-carboxylic Acid)
- 1394780-04-1(5,6-dichloro-N-methyl-N-(pyridin-3-yl)methylpyridine-3-sulfonamide)
- 1227270-50-9(5-Bromo-1H-indazol-6-ol)
- 2228640-97-7(methyl 4-amino-3-{bicyclo2.2.1hept-5-en-2-yl}butanoate)
- 93951-82-7(2,4,5-Trichlorophenol-d2)
- 1049753-61-8(4,5,6,7,8,9-Hexahydrocyclooctad1,3thiazol-2-amine Hydrobromide)
- 1805131-27-4(4-Amino-2-fluoro-6-(trifluoromethoxy)benzoic acid)
- 2731007-42-2(methyl 3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)benzoate)
- 1820575-47-0(tert-butyl (1S,5S)-3,6-diazabicyclo[3.2.2]nonane-3-carboxylate;hydrochloride)
